Cas no 624734-63-0 (Thiocyanic acid, 5-bromo-1H-indol-3-yl ester)
624734-63-0 structure
Product Name:Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
CAS No:624734-63-0
MF:C9H5BrN2S
MW:253.118399381638
CID:1637544
PubChem ID:11288228
Update Time:2025-04-21
Thiocyanic acid, 5-bromo-1H-indol-3-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Thiocyanic acid, 5-bromo-1H-indol-3-yl ester
- 5-bromo-3-thiocyanato-1H-indole
- CHEMBL3823039
- 624734-63-0
-
- Inchi: 1S/C9H5BrN2S/c10-6-1-2-8-7(3-6)9(4-12-8)13-5-11/h1-4,12H
- InChI Key: QPFYUPVTSGMSAV-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CN2)SC#N
Computed Properties
- Exact Mass: 251.93575
- Monoisotopic Mass: 251.93568g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 64.9Ų
Experimental Properties
- PSA: 39.58
Thiocyanic acid, 5-bromo-1H-indol-3-yl ester Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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